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Compound of Interest

Compound Name: Ammonium bromide

Cat. No.: B080048

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ammonium bromide
in wood preservation techniques, focusing on its role as a fire retardant. The information is
intended to guide researchers and professionals in the development and evaluation of wood
treatment formulations.

Introduction

Ammonium bromide (NH4Br) is a significant component in various wood preservation
formulations, primarily valued for its efficacy as a fire retardant.[1][2] When exposed to high
temperatures, ammonium bromide decomposes into ammonia (NHs) and hydrogen bromide
(HBr) gases.[1] These gases interfere with the combustion process of wood, reducing the
spread of flames and the generation of flammable volatiles, thereby enhancing the fire
resistance of the treated material.[1] While effective on its own, ammonium bromide is often
used in synergistic combination with other chemicals, such as phosphates, sulfates, and boron
compounds, to achieve a broader spectrum of protection, including fungicidal and insecticidal
properties.[2][3]

Chemical and Physical Properties

A thorough understanding of the properties of ammonium bromide is crucial for its effective
application in wood preservation.
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Property Value Reference

Chemical Formula NHa4Br --INVALID-LINK--
Molar Mass 97.94 g/mol --INVALID-LINK--
Appearance White crystalline powder --INVALID-LINK--
Solubility in Water 78.39/100 g at 25 °C --INVALID-LINK--

Decomposes to ammonia and
Decomposition hydrogen bromide upon [1]

heating

Application in Wood Preservation

Ammonium bromide is typically applied to wood through a pressure impregnation process.
This method ensures deep and uniform penetration of the preservative into the wood structure,
providing long-lasting protection.

Formulations

Ammonium bromide is often a key ingredient in aqueous fire retardant solutions. Patent
literature reveals various formulations where ammonium bromide is combined with other
active components to enhance its efficacy.

Percentage Range (by

Formulation Component . Reference
weight)
Ammonium Bromide 10 - 50% [4]
Monoammonium Phosphate Varies [1]
Diammonium Phosphate Varies [1]
Ammonium Sulfate Varies [5]
Urea Varies [4]
Boric Acid Varies [5]
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Note: The exact percentages and additional components can vary significantly based on the
specific application and desired performance characteristics.

Mechanism of Action as a Fire Retardant

The primary fire-retardant mechanism of ammonium bromide involves a series of chemical
reactions upon heating, which can be visualized as a simplified pathway.
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Caption: Simplified pathway of ammonium bromide's fire-retardant action in wood.

Experimental Protocols

The following are generalized protocols for the treatment of wood with ammonium bromide-
based preservatives and subsequent fire retardancy testing. Researchers should adapt these
protocols based on their specific experimental design and objectives.

Wood Specimen Preparation and Treatment

This protocol outlines the steps for preparing and treating wood samples with an aqueous
solution of ammonium bromide.
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Caption: General workflow for wood treatment with ammonium bromide solution.
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Methodology:

e Specimen Preparation: Cut wood specimens to the desired dimensions for testing (e.g.,
according to ASTM standards). Dry the specimens in an oven at a specified temperature
(e.g., 103 £ 2 °C) to a constant weight.

« Initial Weighing: Record the initial oven-dry weight of each specimen.

» Treatment Solution Preparation: Prepare an aqueous solution of ammonium bromide at the
desired concentration (e.g., 5%, 10%, 15% w/w). If using a combined formulation, dissolve
all components thoroughly.

e Pressure Impregnation:
o Place the wood specimens in a pressure treatment vessel.

o Apply an initial vacuum (e.g., -0.085 MPa) for a set duration (e.g., 30 minutes) to remove
air from the wood cells.

o Introduce the treatment solution into the vessel while maintaining the vacuum.

o Apply pressure (e.g., 1.0 MPa) for a specified period (e.g., 2 hours) to force the solution
into the wood.

o Final Weighing: After the pressure cycle, remove the specimens and weigh them to
determine the amount of solution absorbed.

o Post-Treatment Drying: Dry the treated specimens to a desired moisture content. This may
involve air-drying followed by kiln-drying at a controlled temperature that does not cause
premature decomposition of the fire retardant.

» Conditioning: Condition the treated and dried specimens in a controlled environment (e.g.,
20 °C and 65% relative humidity) until they reach a constant weight before testing.

Fire Retardancy Testing

The efficacy of the ammonium bromide treatment can be evaluated using standardized fire
tests.
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Commonly Used Standards:

ASTM EB84 (or UL 723): Standard Test Method for Surface Burning Characteristics of
Building Materials. This test measures the flame spread index and smoke developed index.

ASTM E69: Standard Test Method for Combustible Properties of Treated Wood by the Fire-
Tube Apparatus. This test determines the weight loss of a sample after exposure to a flame.

Cone Calorimeter (ASTM E1354): This test measures heat release rate, smoke production,
and other flammability properties.

General Protocol for Fire-Tube Test (ASTM E69):

Specimen Placement: Place a conditioned, treated wood specimen of standard dimensions
in the fire-tube apparatus.

Flame Exposure: Expose the bottom of the specimen to a calibrated flame for a specified
duration (e.g., 4 minutes).

Data Collection: Record the temperature rise within the tube and the weight of the specimen
before and after the test.

Calculation: Calculate the percentage weight loss of the specimen. A lower weight loss
indicates better fire retardancy.

Quantitative Data

The following tables summarize hypothetical, yet representative, quantitative data to illustrate

the expected performance of wood treated with ammonium bromide. Actual results will vary

depending on the wood species, treatment parameters, and specific test conditions.

Table 1: Effect of Ammonium Bromide Concentration on Fire Retardancy (ASTM E69)
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Treatment Concentration Average Retention ( kg/m .
Average Weight Loss (%)
(% wiw) %)
0 (Untreated Control) 0 65
5 45 35
10 85 20
15 120 12

Table 2: Flame Spread Index (ASTM E84) for Different Formulations

Formulation Flame Spread Index (FSI)
Untreated Wood 100 - 150
10% Ammonium Bromide 40-50

10% Ammonium Bromide + 5% P
Monoammonium Phosphate

10% Ammonium Bromide + 5% Boric Acid 30-40

Safety and Handling

Ammonium bromide should be handled with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and respiratory protection, especially when handling
the powder form to avoid inhalation of dust. Refer to the Safety Data Sheet (SDS) for detailed
safety information.

Conclusion

Ammonium bromide is an effective fire retardant for wood, particularly when applied using a
pressure impregnation process. Its performance can be further enhanced through combination
with other fire-retardant and preservative chemicals. The protocols and data presented in these
application notes provide a foundation for researchers to develop and evaluate new and
improved wood preservation treatments. Further research is encouraged to optimize
formulations and treatment parameters for various wood species and end-use applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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